5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 5-[[1-(4-methoxyphenyl)pyrrol-2-yl]methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C18H17N3O3S/c1-19-16(22)15(17(23)20(2)18(19)25)11-13-5-4-10-21(13)12-6-8-14(24-3)9-7-12/h4-11H,1-3H3
• InChI Key: VBFNATXUNJVUKI-UHFFFAOYSA-N
• SMILES: CN1C(=O)C(=CC2=CC=CN2C3=CC=C(C=C3)OC)C(=O)N(C1=S)C

Description

5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione, also known as MPTP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have unique properties that make it a valuable tool for investigating various biological processes and mechanisms.

Mechanism of Action

5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione works by inhibiting the activity of complex I of the mitochondrial electron transport chain, leading to the production of reactive oxygen species and oxidative stress. This mechanism of action is believed to be responsible for the neurotoxic effects of 5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione and its ability to induce Parkinson's-like symptoms.
Biochemical and Physiological Effects:
5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been found to have a range of biochemical and physiological effects. In addition to its neurotoxic effects, 5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to induce apoptosis in various cell types and inhibit the growth of cancer cells. 5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has also been found to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione in laboratory experiments is its ability to induce Parkinson's-like symptoms in animal models. This makes it a valuable tool for studying the disease and developing potential treatments. However, 5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is also highly toxic and must be handled with care. Additionally, the use of 5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione in laboratory experiments is limited by its potential for off-target effects and its lack of specificity for complex I of the mitochondrial electron transport chain.

Future Directions

There are several future directions for research on 5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. One area of interest is the development of more specific inhibitors of complex I of the mitochondrial electron transport chain that can be used in laboratory experiments without the potential for off-target effects. Another area of interest is the development of new treatments for Parkinson's disease based on the mechanisms of action of 5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. Finally, further research is needed to fully understand the biochemical and physiological effects of 5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione involves the reaction of 4-methoxyphenylhydrazine with ethyl acetoacetate, followed by the reaction with thiosemicarbazide. The resulting product is then treated with acetic anhydride to yield 5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. This synthesis method has been well-established and is commonly used in research laboratories.

Scientific Research Applications

5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been extensively used in scientific research as a tool to investigate various biological processes and mechanisms. One of the most notable applications of 5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is in the study of Parkinson's disease. 5-{[1-(4-methoxyphenyl)-1H-pyrrol-2-yl]methylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been found to induce Parkinson's-like symptoms in animal models, making it a valuable tool for studying the disease and developing potential treatments.